Cas no 2034388-61-7 (3-[1-(2,2-Diphenylacetyl)piperidin-4-yl]imidazolidine-2,4-dione)

• Product Name: 3-[1-(2,2-Diphenylacetyl)piperidin-4-yl]imidazolidine-2,4-dione
• CAS No: 2034388-61-7
• MF: C₂₂H₂₃N₃O₃
• MW: 377.436325311661
• CID: 5929125
• PubChem ID: 92082896
• Update Time: 2025-06-25

3-[1-(2,2-Diphenylacetyl)piperidin-4-yl]imidazolidine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 3-[1-(2,2-diphenylacetyl)piperidin-4-yl]imidazolidine-2,4-dione
• 3-(1-(2,2-diphenylacetyl)piperidin-4-yl)imidazolidine-2,4-dione
• AKOS026689411
• 2034388-61-7
• F6474-8708
• 3-[1-(2,2-Diphenylacetyl)piperidin-4-yl]imidazolidine-2,4-dione

• Inchi： 1S/C22H23N3O3/c26-19-15-23-22(28)25(19)18-11-13-24(14-12-18)21(27)20(16-7-3-1-4-8-16)17-9-5-2-6-10-17/h1-10,18,20H,11-15H2,(H,23,28)
• InChI Key： XKMKXLJCCPOCEI-UHFFFAOYSA-N
• SMILES： O=C(C(C1C=CC=CC=1)C1C=CC=CC=1)N1CCC(CC1)N1C(NCC1=O)=O

Computed Properties

• Exact Mass: 377.17394160g/mol
• Monoisotopic Mass: 377.17394160g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 570
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 69.7Ų

Additional information on 3-[1-(2,2-Diphenylacetyl)piperidin-4-yl]imidazolidine-2,4-dione

3-[1-(2,2-Diphenylacetyl)piperidin-4-yl]imidazolidine-2,4-dione: A Comprehensive Overview

3-[1-(2,2-Diphenylacetyl)piperidin-4-yl]imidazolidine-2,4-dione, also known by its CAS number CAS No. 2034388-61-7, is a complex organic compound with significant potential in various fields of chemistry and pharmacology. This compound is characterized by its unique structure, which combines a piperidine ring with an imidazolidine dione moiety. The presence of the diphenylacetyl group adds further complexity and functionality to the molecule.

The synthesis of this compound involves a series of intricate chemical reactions, including nucleophilic substitutions and cyclizations. Recent advancements in synthetic methodologies have enabled chemists to optimize the production process, making it more efficient and scalable. The compound's structure has been extensively studied using advanced spectroscopic techniques such as NMR and X-ray crystallography, providing insights into its conformational flexibility and stereochemistry.

One of the most promising applications of 3-[1-(2,2-Diphenylacetyl)piperidin-4-yl]imidazolidine-2,4-dione lies in its potential as a drug candidate. Researchers have explored its biological activity in various assays, including anti-inflammatory and antioxidant tests. Preliminary results suggest that this compound exhibits significant bioactivity, making it a valuable lead for drug discovery programs targeting chronic diseases such as neurodegenerative disorders and cancer.

In addition to its pharmacological applications, this compound has also been investigated for its role in materials science. Its unique electronic properties make it a candidate for use in organic electronics and optoelectronic devices. Recent studies have focused on its ability to act as a semiconductor material in organic field-effect transistors (OFETs), demonstrating promising electronic characteristics.

The structural versatility of CAS No. 2034388-61-7 has also led to its exploration in catalytic applications. Chemists have utilized this compound as a ligand in transition metal-catalyzed reactions, enhancing the efficiency and selectivity of these processes. Its ability to coordinate with metal centers makes it a valuable tool in asymmetric catalysis and cross-coupling reactions.

Recent research has also delved into the environmental impact of this compound. Studies have been conducted to assess its biodegradability and toxicity profiles under various conditions. These findings are crucial for ensuring the safe handling and disposal of the compound during industrial processes.

In conclusion, 3-[1-(2,2-Diphenylacetyl)piperidin-4-yl]imidazolidine-2,4-dione represents a multifaceted compound with diverse applications across chemistry and pharmacology. Its unique structure and functional groups continue to inspire innovative research directions, positioning it as a key player in future scientific advancements.